4-Chloro-1,2-dihydro-5-acenaphthylenamine
Overview
Description
Chemical Reactions Analysis
4-Chloro-1,2-dihydro-5-acenaphthylenamine can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Scientific Research Applications
4-Chloro-1,2-dihydro-5-acenaphthylenamine is used in various scientific research applications, including:
Chemistry: It is used as a reference standard in analytical chemistry and for the synthesis of other chemical compounds.
Biology: It is studied for its potential biological activities and interactions with biological molecules.
Industry: It is used in the development of new materials and chemical products.
Comparison with Similar Compounds
4-Chloro-1,2-dihydro-5-acenaphthylenamine can be compared with similar compounds such as:
1,2-Dihydro-5-acenaphthylenamine: This compound has a similar structure but lacks the chlorine atom, making it less reactive in certain chemical reactions.
5-Acenaphthenamine: This compound has a similar structure but differs in the position of the amino group, affecting its chemical properties and reactivity.
5-Acenaphtheneamine: This compound is another structural isomer with different reactivity and applications.
These comparisons highlight the uniqueness of this compound in terms of its chemical structure and reactivity.
Properties
Molecular Formula |
C12H10ClN |
|---|---|
Molecular Weight |
203.67 g/mol |
IUPAC Name |
4-chloro-1,2-dihydroacenaphthylen-5-amine |
InChI |
InChI=1S/C12H10ClN/c13-10-6-8-5-4-7-2-1-3-9(11(7)8)12(10)14/h1-3,6H,4-5,14H2 |
InChI Key |
YPTASRYZXOUVPZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=CC(=C(C3=CC=CC1=C23)N)Cl |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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